Cas no 1211531-94-0 (6-methoxy-5-methylpyridine-3-carboxylic acid)

6-methoxy-5-methylpyridine-3-carboxylic acid Properties

Names and Identifiers

• 6-Methoxy-5-methylnicotinic acid
• 6-methoxy-5-methylpyridine-3-carboxylic acid
• EN300-1846175
• A891908
• AKOS022181514
• DA-36064
• 1211531-94-0
• DTXSID20738717
• AS-39704
• 6-Methoxy-5-Methyl-nicotinic acid
• SCHEMBL3430654
• 6-methoxy-5-methylnicotinicacid
• MFCD16295277
• CS-0036768
• AB70810
• 6-METHOXY-5-METHYLPYRIDINE-3-CARBOXYLIC ACID
• 6-methoxy-5-methylnicotinic acid
• +Expand

• MDL： MFCD16295277
• InChIKey： XJXUPIMYYIFYBX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H9NO3/c1-5-3-6(8(10)11)4-9-7(5)12-2/h3-4H,1-2H3,(H,10,11)
• SMILES： CC1=C(N=CC(=C1)C(=O)O)OC

Computed Properties

• Exact Mass: 167.058243149g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 167.058243149g/mol
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Boiling Point: 292.8±35.0 ºC (760 Torr),
• Flash Point: 130.9±25.9 ºC,
• Solubility: Slightly soluble (9.7 g/l) (25 º C),
• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),